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Introduction

DNA topoisomerases are essential enzymes that resolve topological challenges in DNA by
catalyzing the cleavage and rejoining of DNA strands.[1] Type |l topoisomerases, such as
Topoisomerase Il (Topo Il), manage DNA tangles and supercoils by creating transient double-
strand breaks, allowing another DNA segment to pass through before resealing the break.[1][2]
This activity is vital for processes like DNA replication, transcription, and chromosome
segregation.[1] Because of their critical role in cell proliferation, Topo Il enzymes are a key
target for anticancer drugs.[3]

Topo Il inhibitors are broadly classified into two categories: catalytic inhibitors, which interfere
with the enzyme's turnover, and "interfacial poisons,” which stabilize the transient enzyme-DNA
cleavage complex, leading to the accumulation of DNA double-strand breaks.[3][4] The
Topoisomerase || DNA relaxation assay is a fundamental in vitro method used to identify and
characterize potential inhibitors. The principle is based on the enzyme's ability to convert
supercoiled plasmid DNA into its relaxed, topoisomeric forms.[5] These different DNA
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topologies can be separated and visualized by agarose gel electrophoresis, providing a clear
measure of the enzyme's catalytic activity and its inhibition by test compounds.[5]

Principle of the Assay

The assay measures the catalytic activity of Topo Il by monitoring the conversion of a
supercoiled DNA substrate (e.g., pBR322 plasmid) to a relaxed form. In the presence of ATP
and Mg2+, Topo Il introduces a transient double-strand break, passes another segment of the
DNA through the break, and reseals it, thereby removing supercoils.[1]

» Supercoiled DNA: Migrates fastest through an agarose gel.
» Relaxed DNA: Migrates slowest through the gel.
¢ Nicked, Open-Circular DNA: Migrates at an intermediate speed.

When a potential inhibitor is introduced, it will hinder this process. The degree of inhibition is
guantified by the reduction in the amount of relaxed DNA and the corresponding persistence of
the supercoiled substrate.

Mechanism of Topoisomerase Il Action and Inhibition
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Caption: Mechanism of Topo Il and points of inhibitor intervention.

Experimental Protocols

This section provides a detailed methodology for performing the Topo Il relaxation assay. It is
divided into two main parts: determining the optimal enzyme concentration and screening for
inhibitory compounds.

Materials and Reagents
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Component

Description

Storage

Human Topoisomerase lla

Recombinant enzyme,

concentration typically in Units/
HL.[6]

-80°C

Supercoiled pPBR322 DNA

Substrate DNA, typically at 1
Hg/uL.[5]

-20°C

10X Assay Buffer

500 mM Tris-HCI (pH 7.5),
1.25 M NaCl, 100 mM MgClz,
50 mM DTT, 1 mg/mL BSA.[5]

-20°C

1X Dilution Buffer

50 mM Tris-HCI (pH 7.5), 100
mM NaCl, 1 mM DTT, 0.5 mM
EDTA, 50% (v/v) glycerol, 50

pg/mL BSA.[5]

-20°C

30X ATP Solution

30 mM ATP in sterile water.[6]

-20°C

Stop Buffer / Loading Dye

e.g., STEB: 40% (w/v)
Sucrose, 100 mM Tris-HCI (pH
8.0), 10 mM EDTA, 0.5 mg/mL

Bromophenol Blue.[5]

Room Temp.

Test Compounds

Inhibitors to be screened,

typically dissolved in DMSO.

Per supplier

Solvent Control

e.g., 100% DMSO.

Room Temp.

Other Materials

Agarose, TBE buffer, Ethidium
Bromide, 1.5 mL
microcentrifuge tubes,
chloroform/isoamyl alcohol
(24:1).[5]

Per supplier

Experimental Workflow
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Caption: Overall workflow for the Topo Il relaxation assay.
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Protocol Part A: Determination of Optimal Enzyme
Concentration

Before screening inhibitors, it is crucial to determine the minimum amount of Topo Il required to
completely relax the supercoiled DNA substrate under your specific assay conditions.[5][7] This
amount is defined as one unit of activity.[6]

e Prepare Enzyme Dilutions: On ice, prepare serial dilutions of the Topo Il enzyme stock using
the 1X Dilution Buffer.

» Prepare Reaction Master Mix: On ice, prepare a master mix sufficient for the number of
reactions. For a single 30 pL reaction, combine the following:[5][6]

o

3.0 pL of 10X Assay Buffer

o

1.0 pL of 30X ATP

[¢]

0.5 pL of supercoiled pBR322 DNA (0.5 pg)

[¢]

22.5 pL of sterile water
e Set Up Reactions:
o Aliquot 27 pL of the master mix into pre-chilled 1.5 mL microcentrifuge tubes.

o Add 3 uL of the corresponding enzyme dilution (or dilution buffer for the 'no enzyme'
control) to each tube.

 Incubation: Mix gently by tapping the tubes and incubate for 30 minutes at 37°C.[5]

o Stop Reaction: Stop the reaction by adding 30 pL of STEB and 30 pL of chloroform/isoamyl
alcohol (24:1). Vortex briefly (~5 seconds) and centrifuge for 2 minutes at max speed.[5]

e Agarose Gel Electrophoresis:
o Load 20 pL of the upper agueous phase onto a 1% (w/v) agarose gel in 1X TBE buffer.[5]

o Run the gel at 85V for approximately 2 hours.[5]
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 Visualization:
o Stain the gel with Ethidium Bromide (1 pg/mL) for 15-20 minutes.
o Destain in water for 10 minutes.[5]

o Visualize the DNA bands using a UV transilluminator. The optimal enzyme concentration is
the lowest amount that results in the complete conversion of supercoiled DNA to the
relaxed form.

Protocol Part B: Topoisomerase Il Inhibition Assay

o Prepare Reaction Master Mix: On ice, prepare a master mix. For each 30 pL reaction, you
will need:[5]

o

3.0 pL of 10X Assay Buffer

[¢]

1.0 pL of 30X ATP

[¢]

0.5 pL of supercoiled pBR322 DNA (0.5 pg)

[e]

The optimal amount of diluted Topo Il enzyme (determined in Part A)

o

Sterile water to a final volume of 29 pL (this leaves 1 pL for the test compound).
e Set Up Reactions:
o Aliquot 29 uL of the master mix into pre-chilled tubes.
o Controls:
= Negative Control (No Enzyme): Master mix without enzyme; add 1 L of solvent.

» Positive Control (Enzyme + Solvent): Master mix with enzyme; add 1 pL of solvent (e.qg.,
DMSO).

o Test Reactions: Add 1 pL of the test compound at various concentrations to the
appropriate tubes.
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 Incubation: Mix gently and incubate for 30 minutes at 37°C.[5]

o Stop Reaction & Electrophoresis: Follow steps 5-7 from Protocol Part A to stop the reactions
and visualize the results on an agarose gel.

Data Presentation and Analysis

The gel image provides a qualitative assessment of inhibition. For quantitative analysis, the
intensity of the DNA bands must be measured using densitometry software (e.g., ImageJ).

Interpreting the Gel:
e The negative control lane shows the position of 100% supercoiled DNA.
e The positive control lane shows the position of fully relaxed DNA.

» In the presence of an effective inhibitor, the supercoiled DNA band will reappear or increase
in intensity as the inhibitor concentration rises.

Quantitative Data Summary

The data can be summarized in a table to facilitate the calculation of ICso values (the
concentration of inhibitor required to reduce enzyme activity by 50%).

Inhibitor Conc. Supercoiled Relaxed Band ] o
_ _ % Relaxation* % Inhibition
(uM) Band Intensity Intensity
0 (Solvent
500 15000 96.8 0
Control)
1 1000 12000 92.3 4.6
5 4500 8000 64.0 33.9
10 8000 4000 33.3 65.6
50 14000 800 5.4 94.4
100 15200 100 0.7 99.3
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* 9% Relaxation = [Relaxed Band Intensity / (Supercoiled + Relaxed Intensity)] x 100

e % Inhibition = [1 - (% Relaxation in Sample / % Relaxation in Solvent Control)] x 100

An ICso value can be determined by plotting the % Inhibition against the logarithm of the

inhibitor concentration and fitting the data to a dose-response curve.

Troubleshooting

Problem

Potential Cause

Solution

No relaxation in positive

control

Inactive enzyme, incorrect

buffer, missing ATP or Mg?*.

Check enzyme storage and
handling. Prepare fresh buffers
and ATP. Ensure correct assay

setup.

Smearing of DNA bands

Nuclease contamination in the
enzyme preparation or

reagents.

Use high-purity reagents.
Handle enzyme carefully to

avoid contamination.

All DNA is relaxed, even with
inhibitor

Too much enzyme used;
inhibitor is not effective or

insoluble.

Re-run enzyme titration (Part
A). Check inhibitor solubility in
the final reaction mix.

Inconsistent results

Pipetting errors; inconsistent
incubation times or

temperatures.

Use calibrated pipettes.
Ensure precise timing and a

calibrated incubator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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